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An In-depth Analysis of Tissue Distribution, Signaling Pathways, and Experimental

Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Stannin (SNN) gene, focusing

on its expression across various human tissues, its role in key signaling pathways, and detailed

protocols for its detection and quantification. This document is intended to serve as a valuable

resource for researchers and professionals involved in cellular biology, toxicology, and drug

development.

Introduction to Stannin (SNN)
Stannin (SNN) is a highly conserved, 88-amino acid protein that plays a significant role in

mediating the cellular response to toxic substances, particularly organotin compounds.[1]

Localized primarily to the mitochondrial outer membrane, SNN is implicated in processes such

as apoptosis and the regulation of cell growth.[2][3] Its expression profile and involvement in
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critical signaling cascades make it a protein of interest for understanding mechanisms of

cellular toxicity and for the development of novel therapeutic strategies.

Quantitative Expression of SNN Across Human
Tissues
The expression of the SNN gene varies significantly across different human tissues. Analysis of

data from the Genotype-Tissue Expression (GTEx) project, which utilizes RNA sequencing,

provides a quantitative measure of SNN mRNA levels in transcripts per million (TPM). This data

offers a broad and comparative view of SNN expression in a wide range of non-diseased

human tissues.

Table 1: SNN Gene Expression in Human Tissues (GTEx
v8)
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Tissue Median TPM

Adipose - Subcutaneous 15.7

Adipose - Visceral (Omentum) 13.9

Adrenal Gland 25.1

Artery - Aorta 12.1

Artery - Coronary 10.5

Artery - Tibial 14.2

Brain - Amygdala 18.9

Brain - Anterior cingulate cortex (BA24) 19.8

Brain - Caudate (basal ganglia) 22.3

Brain - Cerebellar Hemisphere 6.8

Brain - Cerebellum 6.1

Brain - Cortex 19.5

Brain - Frontal Cortex (BA9) 20.3

Brain - Hippocampus 17.5

Brain - Hypothalamus 16.9

Brain - Nucleus accumbens (basal ganglia) 21.7

Brain - Putamen (basal ganglia) 21.4

Brain - Spinal cord (cervical c-1) 13.8

Brain - Substantia nigra 18.2

Breast - Mammary Tissue 10.3

Cells - EBV-transformed lymphocytes 28.9

Cells - Transformed fibroblasts 23.4

Cervix - Ectocervix 11.8
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Cervix - Endocervix 12.5

Colon - Sigmoid 11.2

Colon - Transverse 10.7

Esophagus - Gastroesophageal Junction 10.9

Esophagus - Mucosa 9.8

Esophagus - Muscularis 8.9

Fallopian Tube 15.6

Heart - Atrial Appendage 7.9

Heart - Left Ventricle 7.2

Kidney - Cortex 13.1

Liver 8.5

Lung 12.7

Minor Salivary Gland 14.8

Muscle - Skeletal 4.5

Nerve - Tibial 16.3

Ovary 18.3

Pancreas 10.1

Pituitary 19.7

Prostate 13.7

Skin - Not Sun Exposed (Suprapubic) 11.7

Skin - Sun Exposed (Lower leg) 13.4

Small Intestine - Terminal Ileum 11.9

Spleen 24.3

Stomach 11.5
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Testis 16.9

Thyroid 15.2

Uterus 14.1

Vagina 12.9

Whole Blood 19.6

Data sourced from the GTEx Portal on December 19, 2025.[4][5][6][7]

SNN in Cellular Signaling Pathways
Stannin is a component of key signaling pathways that govern cellular responses to stress and

inflammatory stimuli. Its involvement in TNF-α signaling and the intrinsic apoptosis pathway

highlights its role as a mediator of cellular fate.

TNF-α Signaling Pathway
Tumor Necrosis Factor-alpha (TNF-α) is a pro-inflammatory cytokine that can induce a variety

of cellular responses, including inflammation, proliferation, and apoptosis.[8][9][10][11][12]

Stannin expression has been shown to be induced by TNF-α, suggesting its participation in the

downstream effects of this cytokine.[1] The following diagram illustrates a simplified model of

the TNF-α signaling cascade leading to the activation of NF-κB and AP-1, pathways in which

SNN may play a role.
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TNF-α Signaling Leading to SNN Induction

Intrinsic Apoptosis Pathway
Stannin's localization to the mitochondrial outer membrane positions it to play a crucial role in

the intrinsic pathway of apoptosis. This pathway is initiated by cellular stress and converges on

the mitochondria, leading to the release of pro-apoptotic factors. The interaction of SNN with

organotin compounds is known to trigger apoptosis, highlighting its function as a sensor of

mitochondrial damage.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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